3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol

• Molecular Formula: C7H12N2OS
• Molecular Weight: 172.25 g/mol
• IUPAC Name: 3-(5-ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol
• InChI: InChI=1S/C7H12N2OS/c1-2-6-8-9-7(11-6)4-3-5-10/h10H,2-5H2,1H3
• InChI Key: UNJMIAFTZXHGDL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)CCCO

Description

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol, also known as valprazolamide (VPZ), is a 1,3,4-thiadiazole derivative synthesized as an amide analog of valproic acid. It is a yellowish-white crystalline powder with a molar mass of 255.14 g/mol and a melting point of 93–94 °C . The compound exhibits anti-epileptic activity by preventing isoniazid-induced seizures . However, its poor water solubility limits its use in injectable formulations, prompting research into nanocapsule delivery systems using β-cyclodextrin . VPZ is highly soluble in organic solvents like ethanol and acetonitrile, making it suitable for oral or topical administration .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 5-ethyl-1,3,4-thiadiazole-2-thiol with 3-chloropropanol in the presence of a base such as sodium hydroxide. The reaction is carried out in a suitable solvent like ethanol or methanol at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The thiadiazole ring can be reduced under specific conditions to form different derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the hydroxyl group, to form ethers or esters.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Reagents such as alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propanal or 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propanoic acid.

Reduction: Formation of reduced thiadiazole derivatives.

Substitution: Formation of ethers or esters depending on the substituent used.

Scientific Research Applications

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol has been studied for various scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent and in the treatment of other diseases.

Industry: Used in the development of new materials and as a corrosion inhibitor

Mechanism of Action

The mechanism of action of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The thiadiazole ring can interact with various enzymes and proteins, leading to inhibition or activation of specific biological processes. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural features and physicochemical properties of VPZ and related thiadiazole derivatives:

Compound Name & ID	Key Substituents/Functional Groups	Molar Mass (g/mol)	Melting Point (°C)	Solubility Profile	Biological/Functional Notes
VPZ : N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-2-propylpentanamide	Ethyl-thiadiazole, amide, propanol	255.14	93–94	Poor in water; soluble in organics	Anti-epileptic activity
3h : 1,2,3-Tris(5-mercapto-1,3,4-thiadiazol-2-yl)propan-2-ol	Triple thiadiazole, mercapto (-SH)	Not reported	244–245	Soluble in ethanol	High thermal stability
7 : 3-(5-Phenyl-1,3,4-thiadiazol-2-yl)prop-2-en-1-one	Phenyl-thiadiazole, ketone	~313 (C₁₀H₇N₃OS)	Not reported	Crystallizes in toluene	Reactive intermediate in synthesis
11 : 3-(5-{[(5-Ethyl-thiadiazol-2-yl)amino]carbonyl}-thiadiazol-2-yl)propanoic acid	Dual thiadiazole, carboxylic acid	313.36	Not reported	Likely polar due to -COOH	Irritant; potential high polarity
10 : 3-[(5-Ethyl-1,3,4-thiadiazol-2-yl)diazenyl]-1,2-dimethyl-1H-indole	Thiadiazole-diazenyl-indole hybrid	Not reported	Not reported	Not reported	Potential materials science applications
8 : 1-(2-hydroxyethoxy)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propan-2-ol	Tetrazole, thioether, diol	Not reported	Not reported	Prophetic molecule; novel synthesis	Explored for tetrazole derivatives

Research Findings and Implications

VPZ’s Limitations and Innovations

• Drawbacks: VPZ’s insolubility in water complicates intravenous delivery. Solutions include nanocapsule encapsulation (e.g., β-cyclodextrin) or prodrug strategies .
• Advantages Over Peers : Unlike 8 (tetrazole derivative with unvalidated bioactivity), VPZ has proven efficacy in seizure models, positioning it as a lead candidate for epilepsy .

Comparative Pharmacokinetics

• Metabolism : Thiadiazole rings (VPZ, 11 ) are generally metabolically stable, but the carboxylic acid in 11 may undergo faster renal excretion compared to VPZ’s amide .
• Toxicity : VPZ’s safety profile is under investigation, whereas 11 is labeled as an irritant, necessitating careful handling .

Biological Activity

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol is a compound that belongs to the class of thiadiazole derivatives, which have garnered attention in medicinal chemistry due to their diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anti-inflammatory, analgesic, and cytotoxic properties.

• Molecular Formula : C$_7$H$_{12}$N$_2$OS
• Molecular Weight : 172.25 g/mol
• CAS Number : 172495-05-5

Antimicrobial Activity

Thiadiazole derivatives have been reported to exhibit significant antimicrobial properties. In a study evaluating various thiadiazole compounds, it was found that some derivatives demonstrated potent activity against a range of bacterial strains. For instance, the minimum inhibitory concentration (MIC) values for selected derivatives were determined using the broth dilution method.

Compound	MIC (µg/mL)	Activity
Compound A	8	Bactericidal against E. coli
Compound B	16	Bacteriostatic against S. aureus
3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol	TBD	TBD

Anti-inflammatory and Analgesic Effects

The anti-inflammatory and analgesic activities of thiadiazole derivatives have been extensively documented. Research indicates that these compounds can inhibit pro-inflammatory cytokines and pathways involved in pain signaling. In particular, the derivative 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol has shown promise in reducing inflammation in animal models.

Case Study : An experimental model involving carrageenan-induced paw edema demonstrated that treatment with this compound significantly reduced swelling compared to control groups.

Cytotoxicity and Anticancer Potential

Thiadiazole derivatives have also been evaluated for their cytotoxic effects against various cancer cell lines. The cytotoxicity of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol was assessed using the MTT assay across several cancer cell lines:

Cell Line	IC$_{50}$ (µg/mL)
HCT116 (Colon Cancer)	10
MCF7 (Breast Cancer)	8
A549 (Lung Cancer)	12

The compound exhibited varying degrees of growth inhibition across these cell lines, indicating its potential as an anticancer agent.

The biological activity of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol may be attributed to its ability to interact with specific biological targets. Studies suggest that thiadiazole derivatives can interfere with cellular processes such as:

• Inhibition of DNA synthesis in cancer cells.
• Modulation of inflammatory pathways , including NF-kB and COX enzymes.